N-[(1-phenylpyrrolidin-3-yl)methyl]acetamide

• IUPAC Name: N-[(1-phenylpyrrolidin-3-yl)methyl]acetamide
• InChI: InChI=1S/C13H18N2O/c1-11(16)14-9-12-7-8-15(10-12)13-5-3-2-4-6-13/h2-6,12H,7-10H2,1H3,(H,14,16)
• InChI Key: VXOXDPTWUFKBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1CCN(C1)C2=CC=CC=C2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-[(1-phenylpyrrolidin-3-yl)methyl]acetamide, also known as N-phenylacetyl-3-pyrrolidine (NPP), is a chemical compound that has been gaining attention in scientific research. It is a synthetic analogue of the natural compound, pyroglutamate, and has been found to have potential applications in various fields of study.

Mechanism of Action

The exact mechanism of action of NPP is not fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain. It has been shown to increase the levels of dopamine, norepinephrine, and serotonin, which are all important for proper brain function.
Biochemical and Physiological Effects:
NPP has been found to have a number of biochemical and physiological effects. It has been shown to improve cognitive function, enhance memory, and increase alertness. It has also been found to have antioxidant properties, which can help protect the brain from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

NPP has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. However, it has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on NPP. One area of interest is the development of new drugs based on the compound. Another area of research is the study of the potential use of NPP in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of NPP and its effects on the brain.

Synthesis Methods

NPP can be synthesized through a multi-step process involving the reaction of pyrrolidine with phenylacetic acid. The reaction is typically carried out under controlled conditions using specialized equipment to ensure the purity of the final product.

Scientific Research Applications

NPP has been studied extensively for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. It has been found to have neuroprotective properties, which makes it a promising candidate for the development of new drugs.